3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95%
Overview
Description
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% (3F4F5HPP95) is a fluorinated phenol compound that has been studied for its potential applications in a variety of scientific research fields. It is a white powder that is soluble in water and organic solvents. 3F4F5HPP95 is a common research tool used to study the mechanisms of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% is not yet fully understood. However, it is believed to interact with a variety of receptors and enzymes, leading to changes in cell signaling pathways. It is also believed to interact with proteins involved in the regulation of gene expression, leading to changes in the expression of certain genes.
Biochemical and Physiological Effects
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. It has also been shown to modulate the activity of a variety of cell signaling pathways, leading to changes in the expression of genes involved in cell growth, differentiation, and apoptosis.
Advantages and Limitations for Lab Experiments
The use of 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and its solubility in water and organic solvents makes it easy to work with. It is also a relatively stable compound, making it suitable for use in long-term experiments. However, it is important to note that 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% is a highly reactive compound, and it is important to take appropriate safety precautions when working with it.
Future Directions
For research include the development of more efficient synthesis methods, the investigation of its effects on other cell signaling pathways, and the exploration of its potential therapeutic applications. Other possible future directions include the study of its effects on gene expression, the development of new derivatives of 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95%, and the exploration of its potential applications in drug delivery systems.
Synthesis Methods
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% can be synthesized through a two-step process. First, 3-fluoro-5-hydroxybenzyl bromide is reacted with potassium carbonate to yield 3-fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol. This is then reacted with sulfuric acid and sodium nitrite to yield the desired product, 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95%.
Scientific Research Applications
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol, 95% has been studied for its potential applications in a variety of scientific research fields. It has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in the preparation of various organic compounds. It has also been used in the study of cell signaling pathways, as a model compound for studying the structure-activity relationships of organic compounds, and as a tool for studying drug metabolism.
properties
IUPAC Name |
3-fluoro-4-(3-fluoro-5-hydroxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2O2/c13-8-3-7(4-10(16)5-8)11-2-1-9(15)6-12(11)14/h1-6,15-16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHYKVQSMDYQJSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)F)C2=CC(=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684188 |
Source
|
| Record name | 2',5-Difluoro[1,1'-biphenyl]-3,4'-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261944-24-4 |
Source
|
| Record name | [1,1′-Biphenyl]-3,4′-diol, 2′,5-difluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261944-24-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2',5-Difluoro[1,1'-biphenyl]-3,4'-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
